Cas no 61544-58-9 (Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester)
61544-58-9 structure
Product Name:Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester
CAS No:61544-58-9
MF:C13H14N2O2
MW:230.262463092804
CID:475527
PubChem ID:20290401
Update Time:2025-04-19
Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester
- methyl 3-amino-4-methyl-5-pyrrol-1-ylbenzoate
- methyl 3-amino-4-methyl-5-(pyrrol-1-yl)benzoate
- LQGFFNOFLTYVNL-UHFFFAOYSA-N
- DTXSID60604705
- Methyl 3-amino-4-methyl-5-(1H-pyrrol-1-yl)benzoate
- 61544-58-9
- SCHEMBL11355898
-
- Inchi: 1S/C13H14N2O2/c1-9-11(14)7-10(13(16)17-2)8-12(9)15-5-3-4-6-15/h3-8H,14H2,1-2H3
- InChI Key: LQGFFNOFLTYVNL-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C(C)=C(C=1)N1C=CC=C1)N)=O
Computed Properties
- Exact Mass: 230.10562
- Monoisotopic Mass: 230.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.2Ų
Experimental Properties
- PSA: 57.25
Benzoic acid, 3-amino-4-methyl-5-(1H-pyrrol-1-yl)-, methyl ester Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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